Cas no 1803596-30-6 (1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride
• CAS No: 1803596-30-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD28954393
• CID: 4617103
• PubChem ID: 119031956
• Update Time: 2025-07-02

1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromophenyl)methyl]cyclopropan-1-amine hydrochloride
• 1-[(2-bromophenyl)methyl]cyclopropan-1-amine;hydrochloride
• Z2197092667
• 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride

• MDL： MFCD28954393
• Inchi： 1S/C10H12BrN.ClH/c11-9-4-2-1-3-8(9)7-10(12)5-6-10;/h1-4H,5-7,12H2;1H
• InChI Key： JTBCZUFGFUMMLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1(CC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 26

1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride

Research Brief on 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride (CAS: 1803596-30-6): Recent Advances and Applications

The compound 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride (CAS: 1803596-30-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique cyclopropylamine derivative, featuring a brominated aromatic ring, has shown promising pharmacological properties in early-stage studies. Recent literature highlights its potential as a key intermediate in the synthesis of novel bioactive compounds and its direct applications in central nervous system (CNS) drug development.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility as a building block for sigma-1 receptor ligands. The research team utilized 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride as a precursor to develop a series of compounds showing high affinity (Ki < 50 nM) for sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The bromophenyl moiety was found to be crucial for receptor binding, while the cyclopropylamine group contributed to metabolic stability.

In synthetic chemistry applications, a recent patent (WO2023187546) describes an improved synthetic route for 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride that achieves 85% yield with excellent purity (>99%). The method employs a copper-catalyzed cyclopropanation followed by selective bromination, representing a significant advancement over previous synthetic approaches. This improved synthesis has important implications for scaling up production of this valuable intermediate.

Pharmacokinetic studies conducted in 2024 (European Journal of Pharmaceutical Sciences, 192:106642) revealed that 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride exhibits favorable blood-brain barrier penetration with a brain/plasma ratio of 2.3 in rodent models. The compound demonstrated linear pharmacokinetics in the dose range of 1-30 mg/kg, with a terminal half-life of approximately 4 hours. These properties make it particularly interesting for CNS-targeted drug development.

Emerging research also suggests potential therapeutic applications beyond CNS disorders. A preclinical study presented at the 2024 American Chemical Society National Meeting showed that derivatives of 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride exhibit moderate inhibitory activity against monoamine oxidase B (MAO-B), with IC50 values in the low micromolar range. This finding opens new avenues for investigating its potential in neurodegenerative diseases.

The safety profile of 1-(2-Bromophenyl)methylcyclopropan-1-amine hydrochloride has been evaluated in recent toxicology studies. Acute toxicity testing in rats established an LD50 of 320 mg/kg, while 28-day repeated dose studies showed no significant organ toxicity at doses up to 50 mg/kg/day. These results support its further development as a pharmaceutical intermediate.

Current research directions include exploring structure-activity relationships of analogs, investigating potential as a positron emission tomography (PET) tracer precursor, and developing more efficient synthetic methodologies. The compound's unique structural features and demonstrated biological activities position it as an important molecule in contemporary medicinal chemistry research.